1-{1-[2-(3-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol

• IUPAC Name: 1-[1-[2-(3-methoxyphenoxy)ethyl]benzimidazol-2-yl]propan-1-ol
• InChI: InChI=1S/C19H22N2O3/c1-3-18(22)19-20-16-9-4-5-10-17(16)21(19)11-12-24-15-8-6-7-14(13-15)23-2/h4-10,13,18,22H,3,11-12H2,1-2H3
• InChI Key: MWQIQCNXCCGMGV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC2=CC=CC=C2N1CCOC3=CC=CC(=C3)OC)O
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

1-{1-[2-(3-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol, also known as MBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MBP is a benzimidazole derivative that has been synthesized using various methods, and its mechanism of action is being investigated to understand its biochemical and physiological effects.

Mechanism of Action

1-{1-[2-(3-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol's mechanism of action is not fully understood, but it is believed to act on several molecular targets. It has been reported to inhibit the activity of the nuclear factor-kappaB (NF-κB) pathway, which is involved in inflammation and cancer development. This compound has also been shown to inhibit the activity of the protein kinase B (Akt) pathway, which plays a crucial role in cell survival and proliferation. Additionally, this compound can activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound can also inhibit the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that promote inflammation. In addition, this compound can induce cell cycle arrest and apoptosis in cancer cells, leading to their death. This compound has also been shown to improve glucose uptake and insulin sensitivity, making it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

1-{1-[2-(3-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high purity and yield. This compound is also water-soluble, making it suitable for in vitro and in vivo studies. However, this compound has some limitations for lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its molecular targets. This compound's potential toxicity and side effects on normal cells and tissues also need to be investigated.

Future Directions

1-{1-[2-(3-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol's potential therapeutic applications and mechanism of action have opened up new avenues for future research. Future studies could focus on investigating this compound's effects on other molecular targets and signaling pathways. The development of this compound analogs with improved pharmacological properties could also be explored. In addition, more in vivo studies are needed to assess this compound's efficacy and safety in animal models. The potential use of this compound in combination with other drugs for the treatment of various diseases could also be investigated.
Conclusion
In conclusion, this compound is a benzimidazole derivative that has gained significant attention in scientific research due to its potential therapeutic applications. It can be synthesized using various methods and has been investigated for its anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound's mechanism of action is being investigated to understand its biochemical and physiological effects. Although this compound has some limitations for lab experiments, its potential as a therapeutic agent in the treatment of various diseases has opened up new avenues for future research.

Synthesis Methods

1-{1-[2-(3-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol can be synthesized using different methods, such as the reaction of 2-(3-methoxyphenoxy)ethylamine with 2-chloro-1-(1H-benzimidazol-2-yl)propan-1-one, followed by reduction with sodium borohydride. Another method involves the reaction of 2-(3-methoxyphenoxy)ethylamine with 2-(1H-benzimidazol-2-yl)propan-1-ol in the presence of a catalyst. These methods have been reported to yield this compound with high purity and yield.

Scientific Research Applications

1-{1-[2-(3-Methoxyphenoxy)ethyl]benzimidazol-2-yl}propan-1-ol has been investigated for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been reported to have neuroprotective effects and can improve cognitive function. Its potential as a therapeutic agent in the treatment of Alzheimer's disease, Parkinson's disease, and stroke is being investigated.